Cas no 2171591-09-4 (tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate)

Tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate is a versatile organic compound with unique chemical properties. It features a pyrrolidine ring and a carboxylate group, providing flexibility in various chemical reactions. Its structural complexity allows for diverse synthetic pathways, making it a valuable intermediate in organic synthesis. This compound exhibits high purity and stability, suitable for applications in pharmaceuticals and fine chemicals.

tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate structure

2171591-09-4 structure

Product Name:tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate

CAS No:2171591-09-4

MF:C₁₈H₃₄N₂O₃

MW:326.474165439606

CID:5564774

PubChem ID:165596393

Update Time:2025-10-16

tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2171591-09-4
- EN300-1643312
- tert-butyl 3-amino-3-[1-hydroxy-3-(propan-2-yl)cyclohexyl]pyrrolidine-1-carboxylate
- tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate
- Inchi： 1S/C18H34N2O3/c1-13(2)14-7-6-8-18(22,11-14)17(19)9-10-20(12-17)15(21)23-16(3,4)5/h13-14,22H,6-12,19H2,1-5H3
- InChI Key： RJTPHUAWIRKDQW-UHFFFAOYSA-N
- SMILES： OC1(CCCC(C(C)C)C1)C1(CN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

Exact Mass: 326.25694295g/mol
Monoisotopic Mass: 326.25694295g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 446
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 75.8Å²

tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate Pricemore >>

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Enamine	EN300-1643312-0.05g	tert-butyl 3-amino-3-[1-hydroxy-3-(propan-2-yl)cyclohexyl]pyrrolidine-1-carboxylate	2171591-09-4	0.05g	$1682.0	2023-07-10
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